2-[5-(Hydroxymethyl)-2-thienyl]acetic acid

• Molecular Formula: C7H8O3S
• Molecular Weight: 172.20 g/mol
• IUPAC Name: 2-[5-(hydroxymethyl)thiophen-2-yl]acetic acid
• InChI: InChI=1S/C7H8O3S/c8-4-6-2-1-5(11-6)3-7(9)10/h1-2,8H,3-4H2,(H,9,10)
• InChI Key: JDBMXRXCWORUBS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)CO)CC(=O)O

Description

2-[5-(Hydroxymethyl)-2-thienyl]acetic acid is a useful research compound. Its molecular formula is C7H8O3S and its molecular weight is 172.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 2-[5-(hydroxymethyl)-2-thienyl]acetate in tetrahydrofuran (10 mL) and methanol (10 mL) was added 1 N aqueous solution of lithium hydroxide (11.83 mL) and the resulting solution was stirred at room temperature for 4 h. The reaction mixture was cooled to 0° C. and acidified to pH 1 with 2 N aqueous solution of HCl. The solution was concentrated in vacuo and the residue partitioned between ethyl acetate (30 mL) and water (30 mL). The organic phases were dried over magnesium sulfate, filtered and concentrated in vacuo to give the title compound as an orange solid (1.02 g, quantitative yield) which was used in the next step without further purification.